AZ7328

• Appearance: solid powder
• synonyms: AZ7328; AZ-7328; AZ 7328.; NONE

Description

AZ7328 is a potent and selective AKT inhibitor. AZ7328 inhibited proliferation and AKT substrate phosphorylation in a concentration-dependent manner but had minimal effects on apoptosis. The cytostatic effects of AZ7328 correlate with PIK3CA mutations and are greatly enhanced by dual pathway inhibition using an mTOR inhibitor. AZ7328 can interact with autophagy inhibitors to induce apoptosis in some cell lines. AZ7238 may be potential useful for patients with PIK3CA mutant bladder cancers.

Scientific Research Applications

1. Central Nervous System Effects

AZD7325, a novel α2,3 -subtype-selective partial GABA-A-receptor modulator, was investigated for its effects on the central nervous system compared to placebo and lorazepam in a study involving healthy males. This study aimed to understand the drug's impact on cognitive, neurophysiologic, and psychomotor function and subjective feelings. The results showed that, unlike lorazepam, AZD7325 did not induce significant effects on any pharmacodynamic measurements, suggesting its potential use in anxiety treatment with a mitigated side effect pattern (Chen et al., 2014).

2. Cognitive Enhancement

Research on AZD0328, a related compound, revealed its role in enhancing cognitive functions. In animal models, AZD0328, an alpha7 nicotinic receptor activator, was shown to enhance cortical dopamine release and improve learning and attentional processes. This was linked to its selective interaction with alpha7 neuronal nicotinic receptors (NNRs), enhancing midbrain dopaminergic neuronal activity, and thereby potentially offering therapeutic utility in neurological and psychiatric conditions where cognitive deficits and dopamine neuron dysfunction co-exist (Sydserff et al., 2009).